Cas no 731862-95-6 (Phosphonium, [4-(1,1-dimethylethoxy)-4-oxobutyl]triphenyl-, bromide)

Phosphonium, [4-(1,1-dimethylethoxy)-4-oxobutyl]triphenyl-, bromide structure
731862-95-6 structure
Product Name:Phosphonium, [4-(1,1-dimethylethoxy)-4-oxobutyl]triphenyl-, bromide
CAS No:731862-95-6
MF:C26H30BrO2P
MW:485.392967700958
CID:1759533
PubChem ID:23109502
Update Time:2025-04-21

Phosphonium, [4-(1,1-dimethylethoxy)-4-oxobutyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, [4-(1,1-dimethylethoxy)-4-oxobutyl]triphenyl-, bromide
    • G81752
    • RXLAFGWEFKFVAF-UHFFFAOYSA-M
    • SCHEMBL4967292
    • (4-(tert-Butoxy)-4-oxobutyl)triphenylphosphonium bromide
    • [4-[(2-methylpropan-2-yl)oxy]-4-oxobutyl]-triphenylphosphanium;bromide
    • [4-(1,1-Dimethylethoxy)-4-oxobutyl]triphenylp hosphonium bromide
    • 731862-95-6
    • (3-tert-butoxycarbonyl-propyl)-triphenyl-phosphonium bromide
    • Inchi: 1S/C26H30O2P.BrH/c1-26(2,3)28-25(27)20-13-21-29(22-14-7-4-8-15-22,23-16-9-5-10-17-23)24-18-11-6-12-19-24;/h4-12,14-19H,13,20-21H2,1-3H3;1H/q+1;/p-1
    • InChI Key: RXLAFGWEFKFVAF-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 484.11668g/mol
  • Monoisotopic Mass: 484.11668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 446
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Phosphonium, [4-(1,1-dimethylethoxy)-4-oxobutyl]triphenyl-, bromide Pricemore >>

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